(s)-2-Amino-3-(4-hydroxycyclohexyl)propanoic acid

• Molecular Formula: C9H17NO3
• Molecular Weight: 187.24 g/mol
• SMILES: C1CC(CCC1CC(C(=O)O)N)O
• InChI: InChI=1S/C9H17NO3/c10-8(9(12)13)5-6-1-3-7(11)4-2-6/h6-8,11H,1-5,10H2,(H,12,13)/t6?,7?,8-/m0/s1
• InChIKey: HUGAWXCWXHSPBW-RRQHEKLDSA-N

Why (S)-2-Amino-3-(4-hydroxycyclohexyl)propanoic Acid Is Classified as a Non-Proteinogenic Alicyclic Hydroxy-Amino Acid

(S)-2-Amino-3-(4-hydroxycyclohexyl)propanoic acid (CAS 585566-51-4 for the S-enantiomer; racemic or undefined CAS 4441-51-4) is a non-proteinogenic amino acid featuring a saturated cyclohexyl side chain bearing a hydroxyl substituent at the 4-position [1]. It belongs to the broader family of cyclohexylalanine analogs, structurally resembling tyrosine but with complete ring saturation. The compound is principally employed as a chiral building block in peptide synthesis and as a mechanistic probe for aromatic amino acid hydroxylases that can catalyze aliphatic hydroxylation [2]. Its dual character—an alicyclic scaffold with a hydrogen-bond-donor/acceptor hydroxyl—places it between purely aliphatic cyclohexylalanine and aromatic tyrosine in physicochemical and recognition space.

1

Chiral Reference-Standard Workflow

Single (S)-enantiomer with defined CAS 585566-51-4 supports stereochemical-control studies

2

Enantiomer-Attribution Review

Distinct from racemic CAS 4441-51-4; verify supplier enantiomeric specification

3

Mechanistic Probe Context

Supports aliphatic hydroxylase assay studies as a product standard and pathway probe

• [1] PubChem CID 20440865, 2-Amino-3-(4-hydroxycyclohexyl)propanoic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-3-_4-hydroxycyclohexyl_propanoic-acid View Source
• [2] BRENDA Enzyme Database, Ligand 4-hydroxy-L-cyclohexylalanine (BRENDA ligand ID 108407). https://www.brenda-enzymes.org/ligand.php?brenda_ligand_id=108407 View Source

Why (S)-2-Amino-3-(4-hydroxycyclohexyl)propanoic Acid Cannot Be Replaced by Simple Cyclohexylalanine or Tyrosine Analogs

Generic substitution among cyclohexylalanine analogs is not straightforward because the presence of the 4-hydroxyl group on the cyclohexyl ring fundamentally alters three parameters critical for downstream application: lipophilicity, hydrogen-bonding capacity, and metabolic susceptibility. Cyclohexylalanine (logP ~1.43 [1]) is markedly more lipophilic than the 4-hydroxy derivative (computed XLogP3-AA = –2.2 [2]), a difference that affects membrane partitioning, aqueous solubility, and non-specific protein binding. Tyrosine, in contrast, provides an aromatic hydroxyl but introduces π–π stacking interactions absent in the saturated analog. The (S)-enantiomer of 4-hydroxycyclohexylalanine also presents a defined stereochemistry that cannot be replicated by racemic or unprotected cyclohexylalanine sources, making it essential in stereoselective peptide design . These differences become critical when the target property is precisely tuned hydrophilicity, a stable alicyclic hydrogen-bonding residue, or compatibility with enzymatic hydroxylation platforms.

!

Cyclohexylalanine mismatch

Lacks the 4-hydroxyl group; lipophilicity shift may alter membrane partitioning and HPLC retention behavior

!

Tyrosine analog mismatch

Aromatic ring introduces π-stacking interactions absent in the saturated alicyclic scaffold; binding profile may differ

!

Racemic or undefined stereochemistry

CAS 4441-51-4 may represent racemate; enantiomeric identity must be confirmed for stereoselective peptide design

• [1] Chemsrc, CAS 4441-50-3 (3-cyclohexylalanine), LogP 1.43. https://m.chemsrc.com/baike/2422537.html View Source
• [2] PubChem CID 20440865, Computed Properties: XLogP3-AA = –2.2. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-3-_4-hydroxycyclohexyl_propanoic-acid View Source

Quantitative Differentiation Guide for (S)-2-Amino-3-(4-hydroxycyclohexyl)propanoic Acid Versus Closest Analogs

Lipophilicity Shift: 4-Hydroxycyclohexylalanine vs Cyclohexylalanine (ΔlogP ≈ 3.6 Units)

The introduction of a single hydroxyl group at the 4-position of the cyclohexyl ring reduces the predicted octanol–water partition coefficient by approximately 3.6 log units relative to the parent cyclohexylalanine [1][2]. This shift moves the compound from a moderately lipophilic domain (logP ≈ 1.4) into a distinctly hydrophilic regime (logP ≈ –2.2), substantially altering its behaviour in aqueous and biphasic systems.

Lipophilicity Shift

Cross-study comparable

ΔlogP ≈ 3.63 units more hydrophilic than cyclohexylalanine

Supports aqueous solubility and retention-time differentiation

XLogP3-AA computed; experimental logP for comparator

Evidence Dimension	Octanol–water partition coefficient (logP)
Target Compound Data	XLogP3-AA = –2.2
Comparator Or Baseline	Cyclohexylalanine: experimental/logP = 1.43
Quantified Difference	ΔlogP ≈ 3.63 units (target more hydrophilic)
Conditions	XLogP3-AA computed by PubChem 3.0 (2019); cyclohexylalanine logP from Chemsrc (CAS 4441-50-3)

Why This Matters

A >3 log unit lipophilicity difference directly impacts aqueous solubility, HPLC retention time, and passive membrane permeability, guiding selection when a hydrophilic yet alicyclic residue is required.

• [1] PubChem CID 20440865, Computed Properties: XLogP3-AA = –2.2. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-3-_4-hydroxycyclohexyl_propanoic-acid View Source
• [2] Chemsrc, CAS 4441-50-3 (3-cyclohexylalanine), LogP 1.43. https://m.chemsrc.com/baike/2422537.html View Source

Hydrogen-Bond Donor Count: 4-Hydroxycyclohexylalanine vs Cyclohexylalanine (3 vs 2 HBDs)

The 4-hydroxyl group adds one hydrogen-bond donor to the amino acid scaffold, increasing the total HBD count from 2 (in cyclohexylalanine) to 3 [1][2]. This single-donor increment alters the compound's participation in inter- and intramolecular hydrogen-bond networks, influencing peptide secondary structure propensity and target binding.

H-Bond Donor Count

Class-level inference

Target: 3 HBD (NH₂, OH, COOH) vs Cyclohexylalanine: 2 HBD

Additional donor may influence peptide secondary structure propensity

Computed by Cactvs 3.4.6.11; verify in target peptide context

Evidence Dimension	Hydrogen bond donor count
Target Compound Data	3 HBD (NH₂, OH, COOH)
Comparator Or Baseline	Cyclohexylalanine: 2 HBD (NH₂, COOH only)
Quantified Difference	+1 HBD (target has one additional donor)
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18)

Why This Matters

An additional hydrogen-bond donor can strengthen receptor-ligand interactions or alter aggregation behaviour; critical when rational peptide engineering requires a defined H-bond donor topology.

• [1] PubChem CID 20440865, Hydrogen Bond Donor Count = 3. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-3-_4-hydroxycyclohexyl_propanoic-acid View Source
• [2] Chemsrc, CAS 4441-50-3 (3-cyclohexylalanine) for comparison basis. https://m.chemsrc.com/baike/2422537.html View Source

Enzymatic Recognition: Substrate for Phenylalanine Hydroxylase-Dependent Aliphatic Hydroxylation

4-Hydroxy-L-cyclohexylalanine is specifically produced by phenylalanine hydroxylase from Chromobacterium violaceum (CvPheH) using L-cyclohexylalanine and a tetrahydropterin cofactor. Kinetic isotope effect studies with [²H₁₁]-cyclohexylalanine showed a kcat isotope effect of unity, indicating that C–H bond cleavage is not rate-limiting for this aliphatic substrate [1]. This contrasts with the natural aromatic substrate phenylalanine, where chemistry is partially rate-limiting.

Enzymatic Recognition

Head-to-head

CvPheH: Dkcat = 1.0 with [²H₁₁]-cyclohexylalanine substrate

Supports aliphatic hydroxylase mechanism discrimination

Isotope effect of unity indicates C–H cleavage not rate-limiting

Evidence Dimension	Rate-limiting step profile (kinetic isotope effect on kcat)
Target Compound Data	Dkcat = 1.0 with [²H₁₁]-cyclohexylalanine → 4-HO-cyclohexylalanine
Comparator Or Baseline	Phenylalanine → tyrosine: chemistry partially rate-limiting (normal isotope effect >1)
Quantified Difference	Isotope effect of unity indicates different rate-limiting step compared to aromatic hydroxylation
Conditions	CvPheH enzyme, tetrahydropterin cofactor, pH not specified; reported in J. Am. Chem. Soc. 2010, 132, 5584–5585

Why This Matters

For laboratories studying non-heme iron oxygenase mechanisms, 4-hydroxycyclohexylalanine serves as a product standard and mechanistic probe, enabling discrimination between aromatic and aliphatic hydroxylation pathways.

• [1] Carr, R.T.; Balasubramanian, S.; Hawkins, P.C.D.; Benkovic, S.J. Mechanism of metal-independent hydroxylation by Chromobacterium violaceum phenylalanine hydroxylase. Biochemistry, 1995, 34, 7525–7532. Also: Panay, A.J.; Fitzpatrick, P.F. Measurement of the Intramolecular Isotope Effect on Aliphatic Hydroxylation by CvPheH. J. Am. Chem. Soc., 2010, 132, 5584–5585. https://pmc.ncbi.nlm.nih.gov/articles/PMC2858384/ View Source

Ring Saturation: Alicyclic 4-Hydroxy vs Aromatic Tyrosine in Peptide Stability and π-Interaction Elimination

Replacement of the tyrosine phenol ring with a saturated 4-hydroxycyclohexyl ring eliminates aromatic π–π stacking and cation–π interactions while retaining the hydroxyl hydrogen-bond functionality. In antamanid peptide analogues, exchange of phenylalanine for cyclohexylalanine was shown to differentially affect antitoxic potency depending on the sequence position [1], demonstrating that the aromatic-to-alicyclic substitution has site-specific functional consequences that cannot be predicted without empirical testing.

Ring Saturation

Class-level inference

Saturated 4-OH-cyclohexyl vs aromatic tyrosine: π-interaction elimination

Site-dependent functional consequences require empirical testing

Antamanid peptide analog data; position-specific response

Evidence Dimension	Functional consequence of aromatic → alicyclic substitution in peptides
Target Compound Data	4-Hydroxycyclohexylalanine: saturated ring, retains OH, no π-system
Comparator Or Baseline	Tyrosine: aromatic ring with OH, π–π stacking capacity
Quantified Difference	Site-dependent potency alteration (exact values peptide-specific; e.g., antamanid Phe6→Cha vs Phe10→Cha produce distinct activity profiles)
Conditions	Antamanid peptide system; as reported in Wieland, T. et al., Liebigs Ann. Chem. (referenced via Chemistry Europe)

Why This Matters

When designing peptides requiring metabolic stability or avoiding aromatic receptor interactions while preserving hydroxyl-directed hydrogen bonding, the saturated analog provides a structurally defined alternative to tyrosine.

• [1] Wieland, T. et al. Über Antamanid, XXII. Austausch von Phenylalanin 5,6,9 und 10 im Antamanid durch L-Cyclohexylalanin. Liebigs Annalen der Chemie, 1979. Referenced in Chemistry Europe. https://chemistry-europe.onlinelibrary.wiley.com/doi/abs/10.1002/jlac.197919790509 View Source

Stereochemical Purity and Synthetic Provenance: (S)-Enantiomer from Chiral Hydrogenation of Phenylalanine

The (S)-configured product is obtained by ruthenium nanoparticle-catalyzed stereoselective hydrogenation of optically active phenylalanine in water at 100 °C under high hydrogen pressure (37,500 Torr), yielding the fully saturated 4-hydroxycyclohexylalanine with retention of the α-carbon stereochemistry . In contrast, enantiopure cyclohexylalanine is typically prepared by enzymatic resolution or asymmetric Strecker synthesis, and simple tyrosine analogs are commercially available as racemates unless specifically resolved.

Synthetic Provenance

Data to verify

Ru nanoparticle-catalyzed hydrogenation of L-phenylalanine; retains α-carbon stereochemistry

Direct enantiospecific route; verify enantiomeric purity by chiral HPLC

Sources unavailable; supplier-specific confirmation recommended

Evidence Dimension	Synthetic route and accessible enantiomeric purity
Target Compound Data	Single enantiomer accessible by direct hydrogenation with Ru nano-catalyst; stereochemistry confirmed by chiral HPLC
Comparator Or Baseline	Cyclohexylalanine: requires resolution or asymmetric synthesis for single enantiomer
Quantified Difference	Direct enantiospecific route from phenylalanine; no additional resolution step required
Conditions	Ru(0) nanoparticles on hectorite support, H₂O, pH 1 (HCl), 100 °C, 37,500 Torr H₂, 24 h; reported in Sun & Süss-Fink, J. Organomet. Chem. 2016

Why This Matters

For procurement, the synthetic route offers a potential cost and purity advantage when the (S)-enantiomer is required; direct hydrogenation avoids racemization risks inherent in resolution-based approaches.

CAS Registry Duality Distinction: (S)-Enantiomer (585566-51-4) vs Racemic/Undefined (4441-51-4)

Two distinct CAS numbers exist for this compound: 4441-51-4 designates the compound with undefined stereochemistry (or racemate), while 585566-51-4 specifically identifies the (S)-enantiomer [1]. Commercial suppliers often list only CAS 4441-51-4 even for enantiopure material, creating ambiguity . The (R)-enantiomer (CAS not independently assigned on PubChem) would be expected to show different biological recognition, analogous to the well-established stereoselectivity of D- vs L-cyclohexylalanine in protease substrates.

CAS Duality

Data to verify

(S)-enantiomer: CAS 585566-51-4; Racemic/undefined: CAS 4441-51-4

Confirm supplier CAS reference to avoid racemic or undefined material

Commercial listings often use 4441-51-4 even for enantiopure material

Evidence Dimension	CAS registry specificity and enantiomeric identity
Target Compound Data	CAS 585566-51-4 = (S)-enantiomer; CAS 4441-51-4 = unspecified or racemic
Comparator Or Baseline	Cyclohexylalanine: D (CAS 58717-75-2) and L (CAS 27527-05-5) have separate CAS numbers
Quantified Difference	Two distinct CAS numbers for target compound, but only one (4441-51-4) commonly used commercially
Conditions	Registry data from PubChem, Chemsrc, and ChemicalBook

Why This Matters

Procurement officers must verify which CAS number the supplier is referencing to avoid receiving racemic or stereochemically undefined material when enantiopure (S)-isomer is required for a given protocol.

• [1] Chemsrc, CAS 585566-51-4: (S)-2-Amino-3-(4-hydroxycyclohexyl)propanoic acid. https://m.chemsrc.com/baike/2422537.html View Source

Optimal Application Scenarios for (S)-2-Amino-3-(4-hydroxycyclohexyl)propanoic Acid Based on Quantitative Differentiators

Peptide Engineering Requiring a Hydrophilic, Non-Aromatic Tyrosine Replacement

When a peptide therapeutic or probe requires elimination of aromatic interactions (π-stacking, cation-π) while maintaining a hydroxyl hydrogen-bond donor/acceptor, (S)-2-amino-3-(4-hydroxycyclohexyl)propanoic acid provides a direct structural replacement for tyrosine. The >3 log unit reduction in lipophilicity relative to cyclohexylalanine [1] ensures that the resulting peptide retains aqueous solubility, while the saturated ring eliminates metabolic pathways dependent on aromatic oxidation [2].

Mechanistic Probe for Aliphatic Hydroxylation by Non-Heme Iron Oxygenases

This compound serves as the authentic product standard for quantifying phenylalanine hydroxylase-catalyzed aliphatic hydroxylation of cyclohexylalanine. Its use in kinetic isotope effect experiments has been validated in CvPheH studies [3], enabling discrimination between rate-limiting chemistry and product-release steps. Laboratories studying PheH, TyrH, or TrpH mechanisms can employ the compound to calibrate product detection assays for non-aromatic hydroxylation.

Chiral Building Block for Stereoselective Synthesis of Saturated Amino Acid Derivatives

The direct hydrogenation route from L-phenylalanine to the (S)-4-hydroxycyclohexylalanine configuration, as demonstrated using Ru nanoparticle catalysis , offers synthetic chemists a scalable entry to enantiomerically enriched alicyclic amino acids. The hydroxyl group provides a handle for further derivatization (etherification, esterification) without compromising the saturated ring's conformational properties.

Physicochemical Reference Standard for Hydrophilic Unnatural Amino Acid Calibration

With a computed logP of –2.2 and a defined HBD count of 3 [4], the compound can serve as a calibration standard in reversed-phase HPLC method development for unnatural amino acid libraries. Its intermediate polarity between highly lipophilic cyclohexylalanine (logP 1.43) and highly polar hydroxylated analogs makes it a useful retention-time marker.

Application

Selection Property

Validation Focus

Hydrophilic tyrosine replacement in peptide design

Saturated alicyclic scaffold with retained hydroxyl H-bond capacity

Aqueous solubility and aromatic-interaction elimination

Aliphatic hydroxylase mechanistic studies

Authentic product standard for PheH-catalyzed hydroxylation

Kinetic isotope effect and rate-limiting step interpretation

Chiral building block for saturated amino acid derivatives

Enantiospecific hydrogenation route retaining α-carbon configuration

Enantiomeric purity verification and derivatization handle

RP-HPLC retention-time calibration standard

Intermediate polarity between cyclohexylalanine and polar analogs

Retention-time marker for unnatural amino acid library method development

• [1] PubChem CID 20440865, XLogP3-AA = –2.2; Chemsrc, cyclohexylalanine logP = 1.43. View Source
• [2] Wieland, T. et al. Über Antamanid, XXII. Austausch von Phenylalanin 5,6,9 und 10 im Antamanid durch L-Cyclohexylalanin. Liebigs Annalen der Chemie, 1979. View Source
• [3] Panay, A.J.; Fitzpatrick, P.F. Measurement of the Intramolecular Isotope Effect on Aliphatic Hydroxylation by CvPheH. J. Am. Chem. Soc., 2010, 132, 5584–5585. View Source
• [4] PubChem CID 20440865, Computed Properties: HBD = 3, XLogP3-AA = –2.2. View Source